Cas no 57734-96-0 (Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-)

Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl- structure
57734-96-0 structure
Product name:Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-
CAS No:57734-96-0
MF:C14H23NO
MW:221.33852
CID:344404
PubChem ID:12298778

Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-
    • 1-azabicyclo[2.2.2]octan-3-yl(cyclohexyl)methanone
    • 57734-96-0
    • 3-quinuclidyl cyclohexyl ketone
    • DTXSID70486074
    • Inchi: InChI=1S/C14H23NO/c16-14(12-4-2-1-3-5-12)13-10-15-8-6-11(13)7-9-15/h11-13H,1-10H2
    • InChI Key: ZCPIJTWFTVKSPH-UHFFFAOYSA-N
    • SMILES: O=C(C1CN2CCC1CC2)C1CCCCC1

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl- Related Literature

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